2-Bromo-2-methyl-1-(pyrimidin-5-yl)propan-1-one

• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 2-bromo-2-methyl-1-pyrimidin-5-ylpropan-1-one
• InChI: InChI=1S/C8H9BrN2O/c1-8(2,9)7(12)6-3-10-5-11-4-6/h3-5H,1-2H3
• InChI Key: XYNNGAMZSHSHFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)C1=CN=CN=C1)Br

Description

2-Bromo-2-methyl-1-(pyrimidin-5-yl)propan-1-one is a useful research compound. Its molecular formula is C8H9BrN2O and its molecular weight is 229.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At room temperature, 11.8 ml (229.8 mmol) of bromine, dissolved in 111.5 ml of hydrobromic acid, were added to 28.7 g (191.5 mmol) of 2-methyl-1-(pyrimidin-5-yl)propan-1-one dissolved in 463 ml of hydrobromic acid. After the addition had ended, the reaction mixture was stirred overnight. The reaction mixture was then concentrated under reduced pressure. This gave 50.8 g (91%) of the desired product, which was reacted without further purification.